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Compound of Interest

Compound Name: Skf 107457

Cat. No.: B1681688

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

The proper disposal of any chemical is paramount to ensuring laboratory safety and
environmental compliance. This guide provides a detailed, step-by-step procedure for the
disposal of SKF 107457, an HIV protease type 1 inhibitor used for research purposes.[1] Due
to the absence of a publicly available Safety Data Sheet (SDS) for SKF 107457, this guidance
is based on general best practices for the disposal of research-grade chemical and peptide-
based compounds.

Prioritizing Safety: The Importance of Hazard
Assessment

Before initiating any disposal procedure, a thorough hazard assessment is critical. Since a
specific SDS for SKF 107457 (CAS Number: 144285-77-8) is not readily accessible,
researchers must treat the compound as potentially hazardous.[2][3] The primary course of
action should always be to consult with your institution's Environmental Health and Safety
(EHS) department. They are equipped to provide specific guidance based on local, state, and
federal regulations.

Step-by-Step Disposal Protocol for SKF 107457
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The following protocol outlines a conservative and safety-focused approach to the disposal of
SKF 107457 and associated materials.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant
gloves, when handling SKF 107457.

2. Segregation of Waste:

e Unused or Expired Compound: Keep the pure, unused, or expired SKF 107457 in its
original, clearly labeled container. Do not mix it with other chemical waste.

o Contaminated Materials: Any materials that have come into contact with SKF 107457, such
as pipette tips, gloves, vials, and bench paper, should be considered contaminated and
segregated from regular laboratory trash.

e Solutions: Solutions containing SKF 107457 should be collected in a dedicated, sealed, and
clearly labeled waste container. The label should include the chemical name, concentration,
and any solvents used.

3. Waste Classification and Labeling:
¢ |n the absence of an SDS, assume the waste is hazardous.

o Clearly label all waste containers with "Hazardous Waste," the full chemical name ("SKF
107457"), the CAS number ("144285-77-8"), and the approximate quantity.

e Use the table below to document the waste stream for your EHS department.
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Primary Hazard

Waste Stream Description Container Type
(Assumed)
) Unused/expired SKF ) Original, sealed
Solid Waste Chemical ,
107457 powder container

Needles, syringes, or

] other sharps in ] Puncture-resistant
Contaminated Sharps ) Chemical, Sharps )
contact with SKF sharps container
107457

) ] ] ) Lined, sealed
Contaminated Vials, pipette tips, ] )
Chemical chemical waste box or
Labware gloves, bench paper q
rum

) o Sealed, labeled waste
. Solutions containing _ . '
Liquid Waste Chemical container (compatible
SKF 107457 )
with solvent)

. Storage Pending Disposal:

Store all SKF 107457 waste in a designated, secure, and well-ventilated satellite
accumulation area.

Ensure the storage area is away from incompatible chemicals.
. Arranging for Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.

Provide them with a completed hazardous waste disposal form, including the information

from the table above.
6. Documentation:

Maintain a detailed record of the disposal process, including the date, quantity of waste, and
the date of pickup by the EHS-approved waste management vendor.
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Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of SKF
107457.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1681688?utm_src=pdf-body
https://www.benchchem.com/product/b1681688?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

<i>

Go you have the manufacturer's Safety Data Sheet (SDS)’D
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Gollow disposal instructions in Section 13 of the SDS]

Consult your institution's Environmental Health & Safety (EHS) department

'

Gegregate waste: pure compound, contaminated solids, and quuid9

'

Label all waste containers clearly and accurately

'

Store in a designated satellite accumulation area

'

Arrange for hazardous waste pickup with EHS
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Caption: A workflow diagram illustrating the step-by-step procedure for the safe disposal of
SKF 107457.

By adhering to these conservative and safety-first procedures, and by working closely with your
institution's EHS department, you can ensure the safe and compliant disposal of SKF 107457,
protecting both laboratory personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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